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Compound of Interest

Compound Name: Steapyrium chloride

Cat. No.: B088663

Introduction

Steapyrium chloride is a quaternary ammonium salt that functions as a cationic surfactant.[1]
It is a complex organic molecule recognized for its significant utility in the cosmetics and textile
industries.[1] This technical guide provides an in-depth exploration of the chemical structure,
physicochemical properties, synthesis, and mechanism of action of Steapyrium chloride,
offering valuable insights for researchers, scientists, and professionals in drug development
and materials science. This document will delve into the causality behind its functional
properties and provide a framework for its application.

Chemical Identity and Structure

Steapyrium chloride is chemically identified as 1-[2-ox0-2-[[2-[(1-
oxooctadecyl)oxy]ethyllamino]ethyl]pyridinium chloride.[2] It is also known by other names such
as Quaternium-7 and N-(Stearoylcolaminoformylmethyl)pyridinium chloride.[3][4] The
compound is registered under CAS number 14492-68-3.[3]

Molecular Structure

The molecular formula of Steapyrium chloride is C27H47CIN203.[3] Its structure is
characterized by a positively charged quaternary ammonium group, which includes a
pyridinium ring. This cationic head is covalently linked to a long hydrophobic tail derived from
stearic acid, an 18-carbon saturated fatty acid.[5] The presence of both a hydrophilic cationic
head and a long lipophilic tail imparts the molecule with its surfactant properties.
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Below is a diagram illustrating the chemical structure of Steapyrium chloride.

Caption: Chemical structure of Steapyrium chloride.

Physicochemical Properties

The distinct chemical structure of Steapyrium chloride dictates its physical and chemical
properties, which are fundamental to its applications. It is typically a white to light cream-
colored powder.[5]

Summary of Physicochemical Data

The following table summarizes key physicochemical properties of Steapyrium chloride.

Property Value Source
Molecular Weight 483.13 g/mol [3]
Appearance White, crystalline powder [4]

LogP (Octanol-Water Partition

Coefficient) 3.28990 3l
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

C);untg p N 13
Rotatable Bond Count 22 [3]
Exact Mass 482.3275211 u [3]
Complexity 450 [3]
pH Stability Stable in acidic pH (up to 6.0) [41[6]

Synthesis of Steapyrium Chloride

The synthesis of Steapyrium chloride typically involves a multi-step process. A common
synthetic route is the reaction of stearic acid with a pyridinium derivative.[1] This process
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generally begins with the conversion of stearic acid to a more reactive form, such as stearoyl
chloride, which is then reacted with a suitable pyridinium-containing precursor.

General Synthesis Protocol

A representative experimental protocol for the synthesis of a long-chain quaternary ammonium
compound like Steapyrium chloride is outlined below. This protocol is based on general
methods for quaternization reactions.

Materials:

Stearic acid

Thionyl chloride or oxalyl chloride

N-(2-hydroxyethyl)-2-chloroacetamide

Pyridine

Anhydrous solvent (e.g., toluene, acetonitrile)
Step-by-Step Methodology:

 Activation of Stearic Acid: Stearic acid is converted to its acyl chloride (stearoyl chloride).
This is typically achieved by reacting stearic acid with a chlorinating agent like thionyl
chloride or oxalyl chloride in an inert solvent. The reaction is usually performed under
anhydrous conditions to prevent hydrolysis of the acyl chloride.

« Esterification: The resulting stearoyl chloride is then reacted with N-(2-hydroxyethyl)-2-
chloroacetamide. This reaction forms an ester linkage, attaching the stearoyl group to the
hydroxyethyl moiety. This step is typically carried out in the presence of a non-nucleophilic
base to scavenge the HCI produced.

e Quaternization: The final step is the quaternization of the pyridine nitrogen. The intermediate
from the previous step is reacted with pyridine. The nitrogen atom of the pyridine ring
displaces the chloride on the chloroacetyl group, forming the pyridinium ring and yielding
Steapyrium chloride.
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 Purification: The final product is purified, often through recrystallization from a suitable
solvent, to remove any unreacted starting materials and byproducts.
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Starting Materials

Stearic Acid Thionyl Chloride 6-(2-hydroxyethyl)-z-chIoroacetamida Pyridine

Synthesis Steps

Step 1: Activation
(Formation of Stearoyl Chloride)

Stearoyl Chloride

Step 2: Esterification

Ester Intermediate

Step 3: Quaternization

Crude Product

Step 4: Purification

Steapyrium Chloride
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Steapyrium Chloride Molecule Interaction with Surfaces

Cationic Head Hydrophobic Tail Anionic Surface
(Pyridinium) (Stearyl Group) (e.g., Hair, Skin, Bacterial Membrane)

: Electrostatic Adsorptior>

Resulting Properties and Applications

Conditioning & Antistatic ¢ Emulsification Antimicrobial Action
(Hair & Skin Care) (Creams & Lotions) (Preservative & Antiseptic)

Click to download full resolution via product page

Caption: Mechanism of action of Steapyrium chloride.

Safety and Regulatory Information

Steapyrium chloride has been evaluated for its safety in cosmetic applications. It is reported
to be non-mutagenic and is not considered a primary irritant or sensitizer at concentrations
typically used in cosmetic products. [5]It is important to adhere to recommended usage levels
in formulations to ensure consumer safety. According to the Cosmetic Ingredient Review,
Steapyrium chloride is considered safe in the present practices of use and concentration in
cosmetics. [2]

Conclusion

Steapyrium chloride is a valuable and versatile cationic surfactant with a well-defined
chemical structure that underpins its diverse applications. Its amphiphilic nature, coupled with a
permanent positive charge, allows it to effectively function as a conditioning agent, antistatic
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agent, emulsifier, and antimicrobial agent. A thorough understanding of its chemical properties
and mechanism of action is crucial for formulators and researchers seeking to leverage its
benefits in the development of innovative and effective consumer and industrial products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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